Cas no 99068-71-0 (1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-)
99068-71-0 structure
Product Name:1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
CAS No:99068-71-0
MF:C10H12N2O3
MW:208.213882446289
CID:750379
Update Time:2023-08-03
1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]-
- 3-[(4-nitrophenyl)methylideneamino]propan-1-ol
- CBDivE_002734
-
- Inchi: 1S/C10H12N2O3/c13-7-1-6-11-8-9-2-4-10(5-3-9)12(14)15/h2-5,8,13H,1,6-7H2/b11-8+
- InChI Key: HVHFNFFDUABBSO-DHZHZOJOSA-N
- SMILES: OCCC/N=C/C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 217
- XLogP3: 1.5
- Topological Polar Surface Area: 78.4
1-Propanol, 3-[[(4-nitrophenyl)methylene]amino]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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